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Compound of Interest

Compound Name: Dimethyl vinyl phosphate

Cat. No.: B080605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the solubility and stability of dimethyl vinyl phosphate (DMVP) in aqueous solutions. This

document is intended to be a valuable resource for researchers, scientists, and drug

development professionals working with this compound.

Physicochemical Properties of Dimethyl Vinyl
Phosphate
Dimethyl vinyl phosphate (DMVP) is an organophosphorus compound with the chemical

formula C₄H₉O₃P. A summary of its key physicochemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₄H₉O₃P

Molecular Weight 136.09 g/mol

CAS Number 4645-32-3

Appearance Colorless liquid

Density 1.146 g/mL at 20 °C

Boiling Point 197-202 °C

Refractive Index n20/D 1.430-1.435

Storage Temperature 2-8°C

Solubility in Aqueous Solutions
Dimethyl vinyl phosphate is characterized by its high solubility in water. Multiple sources

describe it as being "fully miscible with water" under ambient conditions.[1] This high water

solubility is attributed to the hydrophilic nature of the phosphonate group.

Quantitative Solubility Data
While qualitatively described as fully miscible, specific quantitative solubility data (e.g., in g/L or

mg/mL at various temperatures) for dimethyl vinyl phosphate is not readily available in the

reviewed literature. To obtain precise solubility data, it is recommended to follow a standardized

protocol such as the OECD Guideline for the Testing of Chemicals, Test No. 105 ("Water

Solubility").[2][3]

Stability in Aqueous Solutions
The stability of dimethyl vinyl phosphate in aqueous solutions is a critical factor for its

handling, storage, and application. The primary degradation pathway in aqueous media is

hydrolysis. The molecule is noted to be sensitive to light, air, and moisture, and it is

recommended to be stored under cold conditions.[1]

Hydrolysis of Dimethyl Vinyl Phosphate
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The ester linkages in dimethyl vinyl phosphate are susceptible to hydrolysis, which can be

catalyzed by acids or bases. The ultimate hydrolysis product is vinylphosphonic acid, with the

stepwise loss of two methyl groups.

A known procedure for the complete hydrolysis of dimethyl vinyl phosphate involves refluxing

in 6 M aqueous hydrochloric acid for two hours.[4] This demonstrates its instability under strong

acidic conditions and elevated temperatures.

Hydrolysis Pathway of Dimethyl Vinyl Phosphate

Figure 1: Hydrolysis Pathway of Dimethyl Vinyl Phosphate
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Caption: Hydrolysis of DMVP proceeds in two steps to yield vinylphosphonic acid.

Influence of pH and Temperature on Stability
Quantitative data on the hydrolysis kinetics (e.g., half-life, degradation rate constants) of

dimethyl vinyl phosphate as a function of pH and temperature are not readily available in the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/17/3594
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.benchchem.com/product/b080605?utm_src=pdf-body-img
https://www.benchchem.com/product/b080605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


public domain. However, the stability of phosphonates, in general, is known to be pH-

dependent.

To illustrate the potential impact of pH, Table 2 presents photodegradation half-life data for

other phosphonates in aqueous solutions. While this is a different degradation mechanism, it

highlights the significant influence of pH on the stability of this class of compounds.

Phosphonate pH Iron Presence
Half-life
(minutes)

Reference

NTMP, EDTMP,

DTPMP, HDTMP
3 Without 15 - 35 [5]

NTMP, EDTMP,

DTPMP, HDTMP
3 With (3.6 µM) 5 - 10 [5]

NTMP, EDTMP,

DTPMP, HDTMP
5-6 Without 10 - 35 [5]

NTMP, EDTMP,

DTPMP, HDTMP
5-6 With (3.6 µM) 5 - 15 [5]

NTMP, EDTMP,

DTPMP, HDTMP
10 Without 50 - 75 [5]

NTMP, EDTMP,

DTPMP, HDTMP
10 With (3.6 µM) 35 - 60 [5]

NTMP: Nitrilotris-methylenephosphonic acid, EDTMP: Ethylenediamine-tetra-

methylenephosphonic acid, DTPMP: Diethylenetriaminepenta-methylenephosphonic acid,

HDTMP: Hexaethylenediamine-tetra-methylenephosphonic acid.

Experimental Protocols
For researchers needing to generate specific solubility and stability data for dimethyl vinyl
phosphate, standardized methodologies are recommended.
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Determination of Water Solubility (Adapted from OECD
Guideline 105)
This protocol provides a framework for determining the water solubility of a substance.

Experimental Workflow for Solubility Determination

Figure 2: Workflow for Water Solubility Determination
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Caption: A general workflow for determining the water solubility of DMVP.

Methodology:

Preliminary Test: To estimate the approximate solubility, add increasing volumes of water at

room temperature to a known amount of dimethyl vinyl phosphate (e.g., 0.1 g) in a

stoppered measuring cylinder. After each addition, shake the mixture for 10 minutes and

visually inspect for undissolved compound.[2]

Flask Method (for solubilities > 10⁻² g/L):

Prepare a saturated solution of dimethyl vinyl phosphate in water at a constant

temperature (e.g., 20 ± 0.5 °C).

Stir the solution for a sufficient time to reach equilibrium (e.g., 24 hours).

Allow the mixture to stand to separate the phases.

Analyze the concentration of dimethyl vinyl phosphate in the aqueous phase using a

suitable analytical method.

Column Elution Method (for solubilities < 10⁻² g/L):

A column is filled with an inert support material coated with the test substance.

Water is passed through the column at a slow, constant rate.

The concentration of the substance in the eluate is monitored until it reaches a plateau,

indicating saturation.

Determination of Hydrolysis as a Function of pH
(Adapted from OECD Guideline 111)
This guideline describes a procedure to determine the rate of abiotic hydrolysis of chemicals in

aqueous solutions at different pH values.[6]

Methodology:
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Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

Test Substance Solution: Prepare a solution of dimethyl vinyl phosphate in each buffer

solution. The concentration should be low enough to be soluble but high enough for accurate

quantification.

Incubation: Incubate the test solutions in the dark at a constant temperature (e.g., 25 °C or

50 °C).

Sampling: At appropriate time intervals, withdraw aliquots from each test solution.

Analysis: Determine the concentration of the remaining dimethyl vinyl phosphate in each

aliquot using a validated, stability-indicating analytical method.

Data Analysis: Plot the concentration of dimethyl vinyl phosphate versus time for each pH.

Determine the pseudo-first-order rate constant (k) and the half-life (t₁/₂) for the degradation

at each pH.

Analytical Methods for Quantification
A validated analytical method is crucial for accurate solubility and stability studies. While a

specific, published stability-indicating method for dimethyl vinyl phosphate was not identified,

suitable methods can be developed based on common techniques for organophosphorus

compounds.

High-Performance Liquid Chromatography (HPLC)
A stability-indicating reversed-phase HPLC method is a common approach for such studies.

Proposed HPLC Method Parameters:

Column: C18 (e.g., Inertsil ODS, 150 x 4.6 mm, 5 µm).[7]

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer)

and an organic solvent (e.g., acetonitrile or methanol).[7][8]

Detection: UV detection at a suitable wavelength (e.g., 210 nm).[7]
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Flow Rate: Typically 1.0 mL/min.[7]

Column Temperature: Maintained at a constant temperature (e.g., 35 °C).[7]

Method development would involve optimizing the mobile phase composition to achieve good

resolution between the parent dimethyl vinyl phosphate peak and any degradation products.

Gas Chromatography (GC)
Gas chromatography can also be employed, particularly for the analysis of the parent

compound and potentially volatile degradation products.

Proposed GC Method Parameters:

Column: A capillary column with a suitable stationary phase (e.g., 5% OV-210).[9]

Injector: Split/splitless injector.

Carrier Gas: Helium or Nitrogen.

Detector: A phosphorus-specific detector such as a Flame Photometric Detector (FPD) or a

Nitrogen-Phosphorus Detector (NPD) is recommended for selectivity and sensitivity. Mass

Spectrometry (MS) can also be used for identification and quantification.

Derivatization: The hydrolysis products (monomethyl vinyl phosphate and vinylphosphonic

acid) are ionic and not volatile. Their analysis by GC would require a derivatization step, for

example, by benzylation, to form volatile esters.[9]

Signaling Pathways
The reviewed scientific literature did not contain any information regarding the involvement of

dimethyl vinyl phosphate in biological signaling pathways. As a synthetic intermediate, it is

not expected to have a direct role in cellular signaling.

Conclusion
Dimethyl vinyl phosphate is a water-miscible organophosphorus compound. Its stability in

aqueous solutions is limited, particularly under acidic conditions, with hydrolysis being the
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primary degradation pathway. While quantitative data on its solubility and degradation kinetics

are not readily available, standardized OECD guidelines provide a clear framework for

determining these crucial parameters. The development of a validated stability-indicating HPLC

or GC method is essential for accurate quantification in such studies. This guide provides the

foundational information and methodologies required for researchers and professionals to

effectively work with dimethyl vinyl phosphate in aqueous environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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